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Compound of Interest

Compound Name: Tofenacin

Cat. No.: B095592

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofenacin is a tricyclic antidepressant that acts as a serotonin-norepinephrine reuptake
inhibitor (SNRI). It is also the major active metabolite of the muscle relaxant orphenadrine.
Emerging research has highlighted its potential anticholinergic and antihistamine properties,
making it a compound of interest for a variety of therapeutic applications. This document
provides detailed application notes and protocols for a range of in vitro experimental assays to
characterize the pharmacological profile of Tofenacin.

Data Presentation: Summary of In Vitro Activities

The following table summarizes the available quantitative data on the in vitro activity of
Tofenacin at key pharmacological targets. This information is crucial for understanding its
mechanism of action and for designing further preclinical and clinical studies.
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Note: Data for serotonin transporter, norepinephrine transporter, and histamine receptors are
not yet available in the public domain. The protocols provided below can be used to determine
these values.

Key Signaling Pathways

Tofenacin's primary mechanism of action involves the modulation of monoaminergic and
cholinergic signaling pathways.

Serotonin and Norepinephrine Reuptake Inhibition

Tofenacin is known to inhibit the reuptake of serotonin (5-HT) and norepinephrine (NE) from
the synaptic cleft, thereby increasing the concentration of these neurotransmitters in the
synapse and enhancing downstream signaling. This is the primary mechanism underlying its
antidepressant effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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